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Compound of Interest

Compound Name: 4-tert-Butylphthalic anhydride

Cat. No.: B1266167 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the health and safety information for 4-tert-
butylphthalic anhydride (CAS No. 32703-79-0). The information is compiled from various

safety data sheets and chemical databases to ensure a comprehensive resource for

professionals handling this compound in a laboratory or industrial setting. This guide

emphasizes data presentation in structured tables, outlines relevant experimental safety

protocols, and includes visualizations for key safety workflows.

Chemical Identification and Physical Properties
4-tert-butylphthalic anhydride is an organic compound used as a chemical intermediate in

the production of polymers, resins, and plasticizers.[1] It typically appears as a white to pale

yellow crystalline solid.[1][2][3]

Table 1: Physical and Chemical Properties of 4-tert-Butylphthalic Anhydride
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Property Value Source(s)

CAS Number 32703-79-0 [1][2][3][4]

EC Number 251-165-2 [2][3][4]

Molecular Formula C₁₂H₁₂O₃ [1][2]

Molecular Weight 204.22 g/mol [2][3]

Appearance
White to almost white powder,

crystals, or chunks
[2][3][5]

Melting Point 70-75 °C (lit.) [3][5]

Boiling Point 136 °C at 2 mmHg [5]

Solubility

Low solubility in water; soluble

in organic solvents like

acetone and toluene.

[1]

Storage Temperature Room temperature [3][5]

Hazard Identification and Classification
4-tert-butylphthalic anhydride is classified as a hazardous substance. The primary hazards

are related to its irritant properties to the skin, eyes, and respiratory system. It is also a

potential skin and respiratory sensitizer.

Table 2: GHS Hazard Classification for 4-tert-Butylphthalic Anhydride
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Hazard Class Category Hazard Statement Source(s)

Skin Irritation 2
H315: Causes skin

irritation.
[2][3]

Serious Eye Irritation 2
H319: Causes serious

eye irritation.
[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation.
[3]

Respiratory

Sensitization
1

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled.

[6]

Skin Sensitization 1
H317: May cause an

allergic skin reaction.
[6]

Precautionary Statements: Prevention (P261, P280), Response (P302+P352,

P305+P351+P338), Storage (P403+P233), and Disposal (P501) are mandatory when handling

this chemical. Always refer to the substance's Safety Data Sheet (SDS) for a complete list of

precautionary statements.

Toxicological Information
The primary toxicological concern with 4-tert-butylphthalic anhydride is its irritant and

sensitizing potential. Like other phthalic anhydrides, its toxicity is largely attributed to its

hydrolysis to 4-tert-butylphthalic acid upon contact with moisture, which is the primary irritant.

Quantitative Toxicological Data

Specific acute toxicity data (LD50/LC50) for 4-tert-butylphthalic anhydride is not readily

available in the public domain. Therefore, data for the parent compound, phthalic anhydride, is

provided as a surrogate for risk assessment, with the acknowledgment that the tert-butyl group

may influence its toxicological profile.
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Table 3: Acute Toxicity Data for Phthalic Anhydride (Analogue)

Route Species Value Source(s)

Oral LD50 Rat 1530 mg/kg [1][6]

Dermal LD50 Rabbit > 3,160 mg/kg

Dermal LD50 Rabbit > 10,000 mg/kg [6]

Inhalation LC50 Rat > 2.14 mg/L (4 h) [6]

Experimental Protocols for Safety Assessment
Standardized protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are used to assess the safety of chemicals. The following

are descriptions of relevant protocols for evaluating the hazards associated with 4-tert-
butylphthalic anhydride.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test provides information on the potential of a substance to cause reversible inflammatory

changes to the skin.

Methodology:

Test System: The albino rabbit is the recommended animal model.

Application: A single dose of 0.5 g of the solid test substance is applied to a small area of

clipped skin (approximately 6 cm²). An untreated skin area serves as a control.

Exposure: The exposure duration is 4 hours.

Observation: After exposure, the substance is removed, and the skin is observed for signs of

erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72

hours) for up to 14 days.
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Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the reversibility and severity of the lesions. A substance is considered an irritant if

responses persist to the end of the 14-day observation period.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (Based on OECD Guideline 439)
This in vitro method uses a reconstructed human epidermis model to assess skin irritation

potential, reducing the need for animal testing.

Methodology:

Test System: A commercially available reconstructed human epidermis model, which

consists of normal, human-derived keratinocytes cultured to form a multi-layered,

differentiated epidermis.

Application: The test substance is applied topically to the tissue replicates.

Exposure: The exposure period is typically between 15 and 60 minutes.

Viability Assessment: After exposure and a post-incubation period, cell viability is measured

using a colorimetric assay (e.g., MTT assay). The viability of the treated tissues is compared

to that of negative controls.

Classification: A chemical is identified as an irritant if the tissue viability is reduced below a

defined threshold (typically ≤ 50%).

Exposure Controls and Personal Protection
To minimize exposure and ensure safety, appropriate engineering controls and personal

protective equipment (PPE) must be used.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to avoid the formation and inhalation of dust and aerosols.[4] Ensure that eyewash stations

and safety showers are readily accessible.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][3]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[2][3]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved respirator with a particulate filter (e.g., N95).[3]

Handling, Storage, and First Aid
Handling: Avoid contact with skin, eyes, and clothing.[4] Avoid the formation of dust. Use non-

sparking tools and take measures to prevent electrostatic discharge.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] This

compound is moisture-sensitive and should be stored under an inert atmosphere.[2]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation or a rash occurs.

[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Visualized Safety Workflows
The following diagrams illustrate key logical workflows for the safe handling and emergency

response related to 4-tert-butylphthalic anhydride.
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Caption: Hazard management workflow for 4-tert-butylphthalic anhydride.
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Caption: First aid procedures for exposure to 4-tert-butylphthalic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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